Cas no 192222-21-2 (2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester)

2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester structure
192222-21-2 structure
Product Name:2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester
CAS No:192222-21-2
MF:C21H30O4
MW:346.460506916046
CID:2718225
Update Time:2024-03-01

2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester Chemical and Physical Properties

Names and Identifiers

    • (+)-Lobophynin C
    • 2,16:7,8-Diepoxy-1(15),3,11-cembratrien-20-oic acid; (2S,3E,7S,8S,11E)-form, Me ester
    • Inchi: 1S/C21H30O4/c1-14-7-10-19-21(3,25-19)11-5-6-16(20(22)23-4)8-9-17-15(2)13-24-18(17)12-14/h6,12,18-19H,5,7-11,13H2,1-4H3
    • InChI Key: ZWXFLWPGTYEDCM-UHFFFAOYSA-N
    • SMILES: COC(C1CCC2C(OCC=2C)C=C(C)CCC2C(O2)(C)CCC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • XLogP3: 2.123
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